Cas no 932470-47-8 (N-benzyl-2-(3-{(4-ethylphenyl)aminomethyl}-7-methoxy-2-oxo-1,2-dihydroquinolin-1-yl)acetamide)

N-benzyl-2-(3-{(4-ethylphenyl)aminomethyl}-7-methoxy-2-oxo-1,2-dihydroquinolin-1-yl)acetamide structure
932470-47-8 structure
Product Name:N-benzyl-2-(3-{(4-ethylphenyl)aminomethyl}-7-methoxy-2-oxo-1,2-dihydroquinolin-1-yl)acetamide
CAS No:932470-47-8
MF:C28H29N3O3
MW:455.54816699028
CID:5442246
Update Time:2023-11-22

N-benzyl-2-(3-{(4-ethylphenyl)aminomethyl}-7-methoxy-2-oxo-1,2-dihydroquinolin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-2-[3-[(4-ethylanilino)methyl]-7-methoxy-2-oxoquinolin-1-yl]acetamide
    • N-benzyl-2-(3-{(4-ethylphenyl)aminomethyl}-7-methoxy-2-oxo-1,2-dihydroquinolin-1-yl)acetamide
    • Inchi: 1S/C28H29N3O3/c1-3-20-9-12-24(13-10-20)29-18-23-15-22-11-14-25(34-2)16-26(22)31(28(23)33)19-27(32)30-17-21-7-5-4-6-8-21/h4-16,29H,3,17-19H2,1-2H3,(H,30,32)
    • InChI Key: GTHZHVXMOQFDLL-UHFFFAOYSA-N
    • SMILES: C(NCC1=CC=CC=C1)(=O)CN1C2=C(C=CC(OC)=C2)C=C(CNC2=CC=C(CC)C=C2)C1=O

Computed Properties

  • Exact Mass: 455.221
  • Monoisotopic Mass: 455.221
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 710
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.7A^2

N-benzyl-2-(3-{(4-ethylphenyl)aminomethyl}-7-methoxy-2-oxo-1,2-dihydroquinolin-1-yl)acetamide Pricemore >>

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